Cas no 112336-12-6 (2-(5-chloropyrimidin-2-yl)-1-phenylethanone)

• Product Name: 2-(5-chloropyrimidin-2-yl)-1-phenylethanone
• CAS No: 112336-12-6
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 2608561
• PubChem ID: 13764932
• Update Time: 2025-04-21

2-(5-chloropyrimidin-2-yl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyrimidin-2-yl)-1-phenylethanone
• 112336-12-6
• 2-phenacyl-5-chloropyrimidine
• AKOS020256761
• 2-(5-Chloropyrimidin-2-yl)-1-phenylethan-1-one
• DTXCID80499610
• DTXSID50548826

• Inchi： 1S/C12H9ClN2O/c13-10-7-14-12(15-8-10)6-11(16)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： VJIBTSUIFDRLCI-UHFFFAOYSA-N
• SMILES： ClC1C=NC(CC(C2C=CC=CC=2)=O)=NC=1

Computed Properties

• Exact Mass: 232.0403406Da
• Monoisotopic Mass: 232.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.9Ų